Cas no 2229309-53-7 (tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropylphenyl}carbamate)

• Product Name: tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropylphenyl}carbamate
• CAS No: 2229309-53-7
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 6063088
• PubChem ID: 165827917
• Update Time: 2025-05-26

tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropylphenyl}carbamate
• EN300-1878066
• tert-butyl N-{4-[3-(aminomethyl)-2,2-dimethylcyclopropyl]phenyl}carbamate
• 2229309-53-7

• Inchi： 1S/C17H26N2O2/c1-16(2,3)21-15(20)19-12-8-6-11(7-9-12)14-13(10-18)17(14,4)5/h6-9,13-14H,10,18H2,1-5H3,(H,19,20)
• InChI Key： QCNLRHPNLOWCOX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1C=CC(=CC=1)C1C(CN)C1(C)C)=O

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropylphenyl}carbamate (CAS No. 2229309-53-7)

The compound tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropylphenyl}carbamate, identified by its CAS number 2229309-53-7, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. This carbamate derivative features a unique 2,2-dimethylcyclopropyl moiety, which contributes to its structural stability and reactivity. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key structural highlights of tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropylphenyl}carbamate is the presence of an aminomethyl group, which enhances its ability to interact with biological targets. This feature makes it a valuable intermediate in the synthesis of more complex molecules. The tert-butyl protecting group further ensures stability during chemical transformations, a critical factor in multi-step synthetic routes. Recent studies have explored its utility in creating novel small-molecule therapeutics, aligning with the growing demand for precision medicine.

In the context of current trends, the scientific community is actively investigating cyclopropyl-containing compounds due to their unique pharmacokinetic properties. The 2,2-dimethylcyclopropyl ring in this molecule is particularly noteworthy, as it can influence metabolic stability and bioavailability. These attributes are highly relevant to researchers focusing on drug delivery systems and bioavailability enhancement, topics frequently searched in academic and industrial databases.

Another area of interest is the compound's potential role in agrochemical innovation. The carbamate functional group is a common motif in pesticides and herbicides, and modifications to its structure can lead to improved efficacy and environmental safety. As sustainability becomes a priority in agriculture, compounds like tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropylphenyl}carbamate are gaining attention for their potential to reduce ecological footprints while maintaining high activity.

From a synthetic chemistry perspective, the preparation of CAS 2229309-53-7 involves sophisticated techniques such as Pd-catalyzed cross-coupling and protecting group strategies. These methods are frequently discussed in forums and publications, reflecting their importance in modern organic synthesis. The compound's versatility as a building block also makes it a subject of interest for researchers exploring green chemistry and atom-efficient reactions.

In summary, tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropylphenyl}carbamate (CAS No. 2229309-53-7) represents a promising candidate for diverse applications in life sciences and materials chemistry. Its structural features align with contemporary research priorities, including drug design, sustainable agrochemicals, and advanced synthetic methodologies. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge research and development.